N-(2-ethylphenyl)-5-(4-fluorophenyl)furan-2-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-5-(4-fluorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H16FNO2/c1-2-13-5-3-4-6-16(13)21-19(22)18-12-11-17(23-18)14-7-9-15(20)10-8-14/h3-12H,2H2,1H3,(H,21,22)
• InChI Key: SCNATEKUKFDMKS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C19H16FNO2
• Molecular Weight: 309.3 g/mol

Description

N-(2-ethylphenyl)-5-(4-fluorophenyl)furan-2-carboxamide: is an organic compound that belongs to the class of furan carboxamides This compound is characterized by the presence of a furan ring substituted with an ethylphenyl group and a fluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethylphenyl)-5-(4-fluorophenyl)furan-2-carboxamide typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Substitution Reactions:

Amidation: The final step involves the formation of the carboxamide group by reacting the substituted furan with an amine under appropriate conditions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the ethyl group, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can target the furan ring or the fluorophenyl group, resulting in the formation of partially or fully reduced products.

Substitution: The compound can participate in various substitution reactions, such as nucleophilic aromatic substitution, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used under appropriate conditions to achieve substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or alkanes.

Scientific Research Applications

N-(2-ethylphenyl)-5-(4-fluorophenyl)furan-2-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(2-ethylphenyl)-5-(4-fluorophenyl)furan-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-ethylphenyl)-5-(4-chlorophenyl)furan-2-carboxamide
• N-(2-ethylphenyl)-5-(4-bromophenyl)furan-2-carboxamide
• N-(2-ethylphenyl)-5-(4-methylphenyl)furan-2-carboxamide

Uniqueness

N-(2-ethylphenyl)-5-(4-fluorophenyl)furan-2-carboxamide is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. The fluorine atom can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound for various applications.